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Compound of Interest

Compound Name: 3-Aminophenylacetic acid

Cat. No.: B014233 Get Quote

Essential guidance for the safe handling, storage, and disposal of 3-Aminophenylacetic acid,

ensuring the protection of laboratory personnel and the integrity of research.

For researchers, scientists, and professionals in drug development, meticulous attention to

safety protocols is paramount. This document provides immediate, essential safety and

logistical information for handling 3-Aminophenylacetic acid, with a focus on personal

protective equipment (PPE), operational procedures, and disposal plans.

Hazard Identification and Personal Protective
Equipment
3-Aminophenylacetic acid is a chemical compound that requires careful handling due to its

potential health hazards. According to safety data sheets, it is known to cause skin irritation,

serious eye irritation, and may cause respiratory irritation.[1][2] Therefore, the use of

appropriate personal protective equipment is mandatory to minimize exposure and ensure a

safe working environment.

Summary of Hazard Information:
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Hazard Statement Classification GHS Code

Causes skin irritation Skin Irritant H315

Causes serious eye irritation Eye Irritant H319

May cause respiratory irritation
Specific Target Organ Toxicity

(Single Exposure)
H335

The selection of PPE should be based on a thorough risk assessment of the specific

procedures being performed. The following table outlines the recommended PPE for handling

3-Aminophenylacetic acid.

Recommended Personal Protective Equipment (PPE):
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Body Part Protection
Recommended
Specifications

Hands Chemical-resistant gloves

Nitrile or butyl rubber gloves

are recommended for handling

acids.[3] Ensure gloves are

inspected for integrity before

each use.

Eyes/Face
Safety glasses or goggles and

face shield

Use safety glasses with side-

shields conforming to EN166

or NIOSH-approved eye

protection.[4] A face shield

should be worn in addition to

goggles when there is a high

risk of splashing.[3]

Respiratory Respirator

For handling the solid form

where dust may be generated,

a NIOSH-approved N95 dust

mask or a respirator with an

appropriate particulate filter is

recommended.[3] Ensure

proper fit testing for

respirators.[3]

Body Protective clothing

A standard laboratory coat

should be worn.[5] For tasks

with a higher risk of splashes,

a chemically resistant apron or

suit may be necessary.

Operational and Disposal Plans: A Step-by-Step
Guide
Handling and Storage:
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Engineering Controls: Handle 3-Aminophenylacetic acid in a well-ventilated area,

preferably in a chemical fume hood, to minimize inhalation of dust or vapors.[4][6] Ensure

that eyewash stations and safety showers are readily accessible.[6]

Safe Handling Practices: Avoid contact with skin, eyes, and clothing.[4] Do not breathe dust.

[1][2] Wash hands thoroughly after handling.[4]

Storage: Store in a cool, dry, and well-ventilated place.[4] Keep the container tightly closed.

[4]

Spill Management:

Evacuate: Evacuate non-essential personnel from the spill area.

Ventilate: Ensure the area is well-ventilated.

Contain: Wearing appropriate PPE, sweep up the spilled solid material, avoiding dust

generation.[6]

Collect: Place the spilled material into a suitable, labeled container for disposal.[4][6]

Clean: Clean the spill area thoroughly with a suitable solvent, followed by washing with soap

and water.

Disposal:

All chemical waste, including contaminated PPE and spill cleanup materials, must be

disposed of in accordance with local, state, and federal regulations.[7] Do not dispose of

down the drain.[4] Contact your institution's environmental health and safety (EHS)

department for specific disposal procedures.

Visualizing the PPE Selection Workflow
The following diagram illustrates the logical steps for selecting the appropriate personal

protective equipment when working with 3-Aminophenylacetic acid.
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Risk Assessment

PPE Selection

Procedure

Start: Handling
3-Aminophenylacetic Acid

Identify Task:
- Weighing
- Dissolving
- Reaction

Assess Hazards:
- Dust Inhalation

- Skin/Eye Contact
- Splashing

Respiratory Protection
(e.g., N95 Respirator)

Dust potential

Hand Protection
(e.g., Nitrile Gloves)

Direct contact

Eye/Face Protection
(e.g., Goggles & Face Shield)

Splash risk

Body Protection
(e.g., Lab Coat)

General use

Proceed with Experiment

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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